Cas no 1245465-68-2 (methyl 6-bromo-2-methyl-2H-indazole-4-carboxylate)

• Product Name: methyl 6-bromo-2-methyl-2H-indazole-4-carboxylate
• CAS No: 1245465-68-2
• MF: C₁₀H₉BrN₂O₂
• MW: 269.09
• CID: 2116756
• PubChem ID: 101043396
• Update Time: 2024-11-04

methyl 6-bromo-2-methyl-2H-indazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-bromo-2-methyl-2H-indazole-4-carboxylate
• SB12527
• methyl6-bromo-2-methyl-2H-indazole-4-carboxylate
• CID 101043396
• 2H-Indazole-4-carboxylic acid, 6-bromo-2-methyl-, methyl ester
• MFCD28137616
• CS-0184731
• PS-15460
• DTXSID701178691
• E83213
• SCHEMBL17113166
• 1245465-68-2
• DA-46796

• Inchi： 1S/C10H9BrN2O2/c1-13-5-8-7(10(14)15-2)3-6(11)4-9(8)12-13/h3-5H,1-2H3
• InChI Key： RZSILDSUNMHZIY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)C2=CN(C)N=C2C=1

Computed Properties

• Exact Mass: 267.98474g/mol
• Monoisotopic Mass: 267.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1
• XLogP3: 2.1

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• Boiling Point: 388.5±22.0 °C(Predicted)
• pka: -1.66±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives